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Compound of Interest

Compound Name: Fmoc-NH-PEG25-CH2CH2COOH

Cat. No.: B8103865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-NH-PEG25-CH2CH2COOH is a high-purity, monodisperse polyethylene glycol (PEG)

linker essential in the fields of bioconjugation, drug delivery, and proteomics. Its

heterobifunctional nature, featuring a fluorenylmethyloxycarbonyl (Fmoc) protected amine and

a terminal carboxylic acid, makes it a versatile tool for covalently linking molecules. This guide

provides a comprehensive overview of its technical specifications, applications, and relevant

experimental protocols. The primary application of this linker is in the synthesis of Proteolysis

Targeting Chimeras (PROTACs), which are bifunctional molecules designed to induce the

degradation of specific target proteins.[1][2]

Physicochemical Properties
The physical and chemical properties of Fmoc-NH-PEG25-CH2CH2COOH are summarized

below. This data is crucial for designing and executing successful conjugation strategies.
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Property Value Reference

CAS Number 1257223-69-0 [3]

Molecular Formula C68H117NO29 [3]

Molecular Weight 1412.65 g/mol [2][3]

Appearance White to off-white solid

Purity ≥95% [4]

Storage and Stability
Proper storage is critical to maintain the integrity and reactivity of the linker.

Condition Duration Recommendation

Powder 3 years Store at -20°C

In Solvent 1 year Store at -80°C

Data sourced from TargetMol Datasheet.[2]

Core Application: PROTAC Synthesis
Fmoc-NH-PEG25-CH2CH2COOH serves as a flexible linker to connect a target protein-

binding ligand (warhead) to an E3 ubiquitin ligase-binding ligand. The PEG chain enhances the

solubility and bioavailability of the resulting PROTAC molecule.

General Workflow for PROTAC Synthesis
The synthesis of a PROTAC using Fmoc-NH-PEG25-CH2CH2COOH typically involves a

series of coupling and deprotection steps. The following diagram illustrates the general

workflow.
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General Workflow for PROTAC Synthesis
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Caption: A flowchart illustrating the key steps in the synthesis of a PROTAC molecule.

Mechanism of Action of a PROTAC
Once synthesized, the PROTAC facilitates the ubiquitination and subsequent degradation of a

target protein.
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PROTAC Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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